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Compound of Interest

Compound Name: 1,2,5-Tribromo-3-fluorobenzene

CAS No.: 2839-37-4

Cat. No.: B1596990

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
1,2,5-Tribromo-3-fluorobenzene is a halogenated aromatic compound with potential

applications in organic synthesis and drug discovery. A thorough understanding of its

spectroscopic properties is crucial for its identification, characterization, and quality control.

This technical guide provides a detailed analysis of the predicted spectroscopic data for 1,2,5-
Tribromo-3-fluorobenzene, including ¹H NMR, ¹³C NMR, Infrared (IR) spectroscopy, and

Mass Spectrometry (MS). In the absence of publicly available experimental spectra, this guide

leverages predictive models and comparative analysis with structurally related compounds to

offer valuable insights for researchers working with this molecule.

Introduction
Halogenated benzenes are a class of compounds with significant importance in medicinal

chemistry and materials science. The specific substitution pattern of halogens on the benzene

ring can dramatically influence the molecule's physical, chemical, and biological properties.

1,2,5-Tribromo-3-fluorobenzene (C₆H₂Br₃F) is a polysubstituted aromatic compound whose
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unique arrangement of bromine and fluorine atoms makes it an intriguing building block for the

synthesis of more complex molecules.[1]

This guide is designed to serve as a comprehensive resource for the spectroscopic

characterization of 1,2,5-Tribromo-3-fluorobenzene. While experimental data for this specific

compound is not readily available in public spectral databases, we present a detailed analysis

based on established spectroscopic principles and data from analogous compounds. This

approach provides a robust framework for researchers to interpret their own experimental data

and confirm the identity and purity of 1,2,5-Tribromo-3-fluorobenzene.

Molecular Structure and Properties
Before delving into the spectroscopic data, it is essential to understand the basic molecular

properties of 1,2,5-Tribromo-3-fluorobenzene.

Property Value Source

Molecular Formula C₆H₂Br₃F PubChem[1]

Molecular Weight 332.79 g/mol PubChem[1]

IUPAC Name
1,2,5-Tribromo-3-

fluorobenzene
PubChem[1]

CAS Number 2839-37-4 PubChem[1]

The structure of 1,2,5-Tribromo-3-fluorobenzene, with the IUPAC numbering of the carbon

atoms, is depicted below. This numbering is crucial for the assignment of NMR signals.

Figure 1: Molecular structure of 1,2,5-Tribromo-3-fluorobenzene with IUPAC numbering.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules. The

following sections provide predicted ¹H and ¹³C NMR data for 1,2,5-Tribromo-3-
fluorobenzene.

¹H NMR Spectroscopy
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Predicted ¹H NMR Data

The ¹H NMR spectrum of 1,2,5-Tribromo-3-fluorobenzene is expected to show two distinct

signals in the aromatic region, corresponding to the two non-equivalent protons, H4 and H6.

Proton
Predicted Chemical
Shift (ppm)

Predicted
Multiplicity

Predicted Coupling
Constants (Hz)

H4 7.5 - 7.8
Doublet of doublets

(dd)

³J(H-H) ≈ 8-9, ⁴J(H-F)

≈ 5-7

H6 7.2 - 7.5
Doublet of doublets

(dd)

³J(H-H) ≈ 8-9, ⁴J(H-F)

≈ 2-3

Interpretation and Rationale:

Chemical Shifts: The electron-withdrawing nature of the three bromine atoms and the

fluorine atom will deshield the aromatic protons, causing them to resonate at a relatively

downfield region (7.2 - 7.8 ppm). H4 is expected to be further downfield than H6 due to the

cumulative deshielding effect of the adjacent bromine atom at C5 and the fluorine atom at

C3.

Multiplicity:

H4: This proton will be coupled to the adjacent proton H6 (ortho-coupling, ³J) and to the

fluorine atom at C3 (meta-coupling, ⁴J). This will result in a doublet of doublets.

H6: This proton will be coupled to the adjacent proton H4 (ortho-coupling, ³J) and to the

fluorine atom at C3 (para-coupling, ⁵J). The para H-F coupling is typically smaller than the

meta H-F coupling.

Comparative Analysis: The predicted chemical shifts and coupling patterns are consistent

with those observed for other halogenated benzenes. For instance, the protons in 1,2,4-

tribromobenzene show signals in a similar region.

¹³C NMR Spectroscopy
Predicted ¹³C NMR Data
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The proton-decoupled ¹³C NMR spectrum of 1,2,5-Tribromo-3-fluorobenzene is expected to

display six distinct signals, one for each carbon atom in the benzene ring.

Carbon Predicted Chemical Shift (ppm)

C1 120 - 125

C2 115 - 120

C3 158 - 163 (d, ¹J(C-F) ≈ 240-250 Hz)

C4 130 - 135

C5 118 - 123

C6 135 - 140

Interpretation and Rationale:

Chemical Shifts:

C3 (Fluorine-bearing carbon): This carbon will exhibit the most downfield chemical shift

due to the strong deshielding effect of the highly electronegative fluorine atom. It will also

appear as a doublet with a large one-bond carbon-fluorine coupling constant (¹J(C-F)).

C1, C2, C5 (Bromine-bearing carbons): These carbons will be significantly shielded

compared to unsubstituted benzene due to the "heavy atom effect" of bromine. Their

chemical shifts will be in the range of 115-125 ppm.

C4, C6 (Proton-bearing carbons): These carbons will resonate at a more downfield region

compared to the bromine-substituted carbons.

DEPT-135 Experiment: A Distortionless Enhancement by Polarization Transfer (DEPT-135)

experiment would be invaluable in confirming the assignments. In a DEPT-135 spectrum, CH

and CH₃ signals appear as positive peaks, while CH₂ signals are negative. Quaternary

carbons (like C1, C2, C3, and C5) would be absent. For 1,2,5-Tribromo-3-fluorobenzene,

the DEPT-135 spectrum would show two positive signals corresponding to C4 and C6.
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NMR Spectroscopy Workflow

Sample Preparation

¹H NMR Acquisition

¹³C NMR Acquisition

¹H Spectrum Processing ¹H Data Interpretation

Structural Elucidation

¹³C Spectrum Processing DEPT-135 Acquisition DEPT-135 Processing ¹³C Data Interpretation

Click to download full resolution via product page

Figure 2: A typical workflow for NMR-based structural elucidation.

Infrared (IR) Spectroscopy
Predicted IR Data

The IR spectrum of 1,2,5-Tribromo-3-fluorobenzene will be characterized by absorption

bands corresponding to the vibrations of the benzene ring and the carbon-halogen bonds.

Wavenumber (cm⁻¹) Assignment

3100 - 3000 C-H stretching (aromatic)

1600 - 1450 C=C stretching (aromatic ring)

1250 - 1100 C-F stretching

1100 - 1000 In-plane C-H bending

900 - 675 Out-of-plane C-H bending

700 - 500 C-Br stretching

Interpretation and Rationale:

Aromatic C-H Stretching: Weak to medium intensity bands are expected in the 3100-3000

cm⁻¹ region.
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Aromatic C=C Stretching: A series of sharp bands of variable intensity will appear in the

1600-1450 cm⁻¹ range, which are characteristic of the benzene ring.

C-F Stretching: A strong absorption band is anticipated in the 1250-1100 cm⁻¹ region, which

is indicative of the C-F bond.

C-Br Stretching: The C-Br stretching vibrations will appear in the fingerprint region, typically

between 700 and 500 cm⁻¹.

Mass Spectrometry (MS)
Predicted Mass Spectrum Data

The mass spectrum of 1,2,5-Tribromo-3-fluorobenzene will provide information about its

molecular weight and isotopic distribution, as well as its fragmentation pattern.

m/z Ion Comments

330, 332, 334, 336 [M]⁺

Molecular ion peak cluster. The

characteristic isotopic pattern

of three bromine atoms will be

observed.

251, 253, 255 [M - Br]⁺ Loss of a bromine atom.

172, 174 [M - 2Br]⁺ Loss of two bromine atoms.

93 [M - 3Br]⁺ Loss of three bromine atoms.

74 [C₆H₂F]⁺
Fragment corresponding to

fluorobenzene radical cation.

Interpretation and Rationale:

Molecular Ion Peak: The most informative feature of the mass spectrum will be the molecular

ion peak cluster. Due to the presence of three bromine atoms, which have two major

isotopes (⁷⁹Br and ⁸¹Br in approximately a 1:1 ratio), the molecular ion will appear as a

cluster of peaks with a characteristic 1:3:3:1 intensity ratio for the [M]⁺, [M+2]⁺, [M+4]⁺, and

[M+6]⁺ ions, respectively. The most abundant peak in this cluster will be at m/z 332.
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Fragmentation Pattern: The primary fragmentation pathway is expected to involve the

sequential loss of bromine atoms, leading to the [M - Br]⁺, [M - 2Br]⁺, and [M - 3Br]⁺

fragment ions. These fragment ions will also exhibit characteristic isotopic patterns due to the

remaining bromine atoms.

1,2,5-Tribromo-3-fluorobenzene

Molecular Ion [M]⁺ (m/z 330, 332, 334, 336)

[M - Br]⁺ (m/z 251, 253, 255)

- Br

[M - 2Br]⁺ (m/z 172, 174)

- Br

[M - 3Br]⁺ (m/z 93)

- Br

Click to download full resolution via product page

Figure 3: Predicted fragmentation pathway for 1,2,5-Tribromo-3-fluorobenzene.

Experimental Protocols
While experimental data for the title compound is not readily available, the following are

general protocols for acquiring the spectroscopic data discussed.

NMR Spectroscopy
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Sample Preparation: Dissolve approximately 5-10 mg of 1,2,5-Tribromo-3-fluorobenzene in

0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, acetone-d₆, or DMSO-d₆) in a standard 5

mm NMR tube.

¹H NMR Acquisition: Acquire a standard one-dimensional ¹H NMR spectrum. Typical

parameters include a 30-degree pulse angle, a 1-2 second relaxation delay, and 16-32

scans.

¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum. Due to the lower

natural abundance of ¹³C, a larger number of scans (e.g., 1024 or more) and a longer

relaxation delay (2-5 seconds) may be necessary.

DEPT-135 Acquisition: Perform a DEPT-135 experiment to differentiate between CH, CH₂,

and CH₃ signals.

IR Spectroscopy

Sample Preparation (ATR): Place a small amount of the solid sample directly onto the

diamond crystal of an Attenuated Total Reflectance (ATR) accessory.

Data Acquisition: Record the spectrum, typically in the range of 4000-400 cm⁻¹, with a

resolution of 4 cm⁻¹.

Mass Spectrometry

Sample Introduction: Introduce the sample into the mass spectrometer via a suitable

method, such as direct infusion or gas chromatography (GC-MS).

Ionization: Use Electron Ionization (EI) at 70 eV to generate the mass spectrum.

Data Acquisition: Scan a mass range that encompasses the expected molecular weight of

the compound (e.g., m/z 50-400).

Conclusion
This technical guide provides a comprehensive overview of the predicted spectroscopic data

for 1,2,5-Tribromo-3-fluorobenzene. By leveraging predictive models and comparative

analysis with structurally similar compounds, we have outlined the expected features in the ¹H
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NMR, ¹³C NMR, IR, and mass spectra. This information serves as a valuable resource for

researchers in the fields of organic synthesis and drug development, enabling them to

confidently identify and characterize this important halogenated aromatic compound in the

absence of readily available experimental spectra. The provided protocols offer a starting point

for the experimental acquisition of this data.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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